Cas no 95664-16-7 (8-Chloro-4H-chromen-4-one)
8-Chloro-4H-chromen-4-one structure
Product Name:8-Chloro-4H-chromen-4-one
CAS No:95664-16-7
MF:C9H5ClO2
MW:180.58780169487
CID:838215
PubChem ID:847723
Update Time:2024-10-25
8-Chloro-4H-chromen-4-one Chemical and Physical Properties
Names and Identifiers
-
- 4H-1-Benzopyran-4-one, 8-chloro-
- 8-chloro-4H-chromen-4-one
- 8-chlorochromen-4-one
- 8-Chlorochromone
- 8-Chloro-4H-1-benzopyran-4-one
- SBB089722
- FCH830646
- AKOS001312270
- SCHEMBL21858330
- 95664-16-7
- AO-079/15259040
- Z223042536
- 8-Chloro-4H-chromen-4-one
-
- Inchi: 1S/C9H5ClO2/c10-7-3-1-2-6-8(11)4-5-12-9(6)7/h1-5H
- InChI Key: OGGRZBIEROQZPD-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC2C(C=COC=21)=O
Computed Properties
- Exact Mass: 179.9978071g/mol
- Monoisotopic Mass: 179.9978071g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3
- XLogP3: 2.2
8-Chloro-4H-chromen-4-one Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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